Cas no 637772-43-1 ((4-phenylphenyl)methyl sulfamate)

• Product Name: (4-phenylphenyl)methyl sulfamate
• CAS No: 637772-43-1
• MF: C₁₃H₁₃NO₃S
• MW: 263.312222242355
• CID: 4090970
• PubChem ID: 11196316
• Update Time: 2025-10-30

(4-phenylphenyl)methyl sulfamate Chemical and Physical Properties

Names and Identifiers

• Sulfamic acid, [1,1'-biphenyl]-4-ylmethyl ester
• (4-phenylphenyl)methyl sulfamate
• EN300-1861212
• BDBM50136102
• Sulfamic acid biphenyl-4-ylmethyl ester
• 637772-43-1
• CHEMBL357535

• Inchi： 1S/C13H13NO3S/c14-18(15,16)17-10-11-6-8-13(9-7-11)12-4-2-1-3-5-12/h1-9H,10H2,(H2,14,15,16)
• InChI Key： JSGQIOKOWMFNES-UHFFFAOYSA-N
• SMILES： S(N)(=O)(=O)OCC1C=CC(=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 263.06161445Da
• Monoisotopic Mass: 263.06161445Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 336
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 77.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives

Additional information on (4-phenylphenyl)methyl sulfamate

Comprehensive Overview of (4-phenylphenyl)methyl sulfamate (CAS No. 637772-43-1): Properties, Applications, and Research Insights

(4-phenylphenyl)methyl sulfamate, identified by its CAS number 637772-43-1, is a specialized organic compound gaining attention in pharmaceutical and biochemical research. This sulfamate derivative is characterized by its unique biphenylmethyl structure, which contributes to its potential applications in drug development and enzyme inhibition studies. The compound's molecular formula, C₁₃H₁₃NO₃S, reflects its balanced hydrophobicity and polarity, making it a subject of interest for structure-activity relationship (SAR) investigations.

Recent studies highlight the growing importance of sulfamate-containing compounds in medicinal chemistry, particularly in targeting carbonic anhydrases and steroid sulfatases. Researchers are actively exploring how modifications to the (4-phenylphenyl)methyl moiety influence biological activity, with 637772-43-1 serving as a key reference point. This aligns with current trends in fragment-based drug design, where small molecular scaffolds like this sulfamate are used to build potent inhibitors.

The compound's physicochemical properties have been extensively documented, including its melting point range (typically 145-148°C) and solubility profile (moderate in polar organic solvents). These characteristics make it suitable for various formulation development processes. Analytical chemists frequently employ techniques like HPLC and LC-MS to quantify and characterize this compound, especially when studying its metabolic stability in biological systems.

In the context of green chemistry initiatives, synthetic routes to (4-phenylphenyl)methyl sulfamate have been optimized to reduce environmental impact. Modern protocols emphasize atom economy and minimize hazardous byproducts, addressing the pharmaceutical industry's push toward sustainable manufacturing. This approach resonates with current searches for eco-friendly synthesis methods and green pharmaceuticals among research communities.

From a commercial perspective, 637772-43-1 is primarily available as a high-purity reference standard for analytical applications. Suppliers typically provide comprehensive certificates of analysis (CoA) detailing HPLC purity (>98%), residual solvent content, and spectroscopic validation data. The compound's stability under various storage conditions (recommended at 2-8°C protected from moisture) makes it reliable for long-term research projects.

Emerging applications in neuropharmacology have brought renewed attention to this chemical entity. Preliminary studies suggest structural similarities between (4-phenylphenyl)methyl sulfamate and certain neuromodulatory agents, prompting investigations into potential CNS activity. These developments coincide with increasing public interest in brain-targeted therapeutics and blood-brain barrier penetration strategies, as reflected in recent search engine query trends.

Quality control protocols for CAS 637772-43-1 emphasize rigorous spectroscopic characterization, including ¹H/¹³C NMR and FTIR validation. Researchers particularly focus on confirming the integrity of the sulfamate functional group (evidenced by characteristic S=O stretching vibrations at ~1350 cm^-1). Such analytical rigor supports the compound's use in high-throughput screening platforms where purity is paramount.

The scientific literature reveals growing citations of (4-phenylphenyl)methyl sulfamate in patents related to enzyme inhibition technologies. Its molecular architecture serves as a versatile scaffold for developing selective inhibitors, particularly in oncology research. This connects with trending searches about precision medicine and targeted cancer therapies, demonstrating the compound's relevance to current biomedical priorities.

Regulatory documentation for 637772-43-1 confirms its status as a non-hazardous research chemical when handled according to standard laboratory protocols. Safety data sheets recommend basic personal protective equipment (PPE) including gloves and safety glasses, aligning with general laboratory safety practices that remain a top concern among scientific professionals.

Future research directions for this compound may explore its potential in prodrug development, leveraging the sulfamate group's known metabolic stability. The biphenyl component offers opportunities for molecular docking studies with various biological targets, a topic generating substantial interest in computational chemistry circles. Such applications position (4-phenylphenyl)methyl sulfamate as a valuable tool in modern drug discovery pipelines.